Cas no 139765-03-0 ((1R,2S)-2-methylcyclopropane-1-carbaldehyde)

(1R,2S)-2-Methylcyclopropane-1-carbaldehyde is a chiral cyclopropane derivative featuring a formyl functional group at the 1-position and a methyl substituent at the 2-position. Its stereospecific (1R,2S) configuration makes it a valuable intermediate in asymmetric synthesis, particularly for constructing biologically active molecules and fine chemicals. The strained cyclopropane ring enhances reactivity, enabling selective transformations, while the aldehyde group offers versatile functionalization potential. This compound is useful in pharmaceutical and agrochemical research, where precise stereochemistry is critical. High purity and well-defined stereochemistry ensure reproducibility in synthetic applications. Its stability under controlled conditions further supports its utility in complex organic synthesis.

(1R,2S)-2-methylcyclopropane-1-carbaldehyde structure

139765-03-0 structure

Product Name:(1R,2S)-2-methylcyclopropane-1-carbaldehyde

CAS No:139765-03-0

MF:C₅H₈O

MW:84.1164216995239

MDL:MFCD24675109

CID:1280388

PubChem ID:14225646

Update Time:2025-06-07

(1R,2S)-2-methylcyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- Cyclopropanecarboxaldehyde, 2-methyl-, cis-
- (1R,2S)-2-methylcyclopropane-1-carbaldehyde
- Cyclopropanecarboxaldehyde, 2-methyl-, (1R,2S)-rel-
- Z1511760860
- F92085
- 139765-03-0
- 179799-00-9
- EN300-20147948
- MDL： MFCD24675109
- Inchi： 1S/C5H8O/c1-4-2-5(4)3-6/h3-5H,2H2,1H3/t4-,5-/m0/s1
- InChI Key： LUAHIAJUNPNXHL-WHFBIAKZSA-N
- SMILES： O=C[C@@H]1C[C@@H]1C

Computed Properties

Exact Mass: 84.05754
Monoisotopic Mass: 84.057514874g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 6
Rotatable Bond Count: 1
Complexity: 68.3
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.6
Topological Polar Surface Area: 17.1Å²

Experimental Properties

PSA: 17.07

(1R,2S)-2-methylcyclopropane-1-carbaldehyde Pricemore >>

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Enamine	EN300-20147948-0.05g	(1R,2S)-2-methylcyclopropane-1-carbaldehyde	139765-03-0	95%	0.05g	$961.0	2023-09-16
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